Cas no 1804259-78-6 (4-Hydrazinyl-2-(methylthio)benzyl chloride)
4-Hydrazinyl-2-(methylthio)benzyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 4-Hydrazinyl-2-(methylthio)benzyl chloride
-
- Inchi: 1S/C8H11ClN2S/c1-12-8-4-7(11-10)3-2-6(8)5-9/h2-4,11H,5,10H2,1H3
- InChI Key: YRBGAKHCNOJJAQ-UHFFFAOYSA-N
- SMILES: ClCC1C=CC(=CC=1SC)NN
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 134
- XLogP3: 2.1
- Topological Polar Surface Area: 63.4
4-Hydrazinyl-2-(methylthio)benzyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013010854-250mg |
4-Hydrazinyl-2-(methylthio)benzyl chloride |
1804259-78-6 | 97% | 250mg |
475.20 USD | 2021-06-25 | |
| Alichem | A013010854-500mg |
4-Hydrazinyl-2-(methylthio)benzyl chloride |
1804259-78-6 | 97% | 500mg |
782.40 USD | 2021-06-25 | |
| Alichem | A013010854-1g |
4-Hydrazinyl-2-(methylthio)benzyl chloride |
1804259-78-6 | 97% | 1g |
1,549.60 USD | 2021-06-25 |
4-Hydrazinyl-2-(methylthio)benzyl chloride Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
Additional information on 4-Hydrazinyl-2-(methylthio)benzyl chloride
Research Briefing on 4-Hydrazinyl-2-(methylthio)benzyl chloride (CAS: 1804259-78-6) and Its Applications in Chemical Biology and Pharmaceutical Research
4-Hydrazinyl-2-(methylthio)benzyl chloride (CAS: 1804259-78-6) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its hydrazinyl and methylthio functional groups, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting metabolic and inflammatory pathways.
The compound's unique chemical structure allows it to act as a key building block in the synthesis of heterocyclic compounds, which are prevalent in many FDA-approved drugs. Researchers have utilized 4-Hydrazinyl-2-(methylthio)benzyl chloride in the development of novel small-molecule inhibitors, leveraging its reactivity to form hydrazone and other Schiff base derivatives. These derivatives have shown promising activity in preclinical models of cancer and autoimmune diseases, underscoring the compound's importance in medicinal chemistry.
Recent advancements in synthetic methodologies have further expanded the utility of 4-Hydrazinyl-2-(methylthio)benzyl chloride. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the one-pot synthesis of thiazole derivatives, which exhibited potent inhibitory effects against cyclin-dependent kinases (CDKs). This research opens new avenues for the development of targeted cancer therapies, particularly in overcoming drug resistance mechanisms observed in many malignancies.
In addition to its applications in drug discovery, 4-Hydrazinyl-2-(methylthio)benzyl chloride has found use in chemical biology as a tool compound for protein labeling and modification. Its reactive benzyl chloride moiety enables selective conjugation with nucleophilic residues in proteins, making it valuable for studying protein-protein interactions and post-translational modifications. Recent work published in ACS Chemical Biology highlighted its utility in developing activity-based probes for cysteine proteases, providing new insights into protease function in disease states.
The safety profile and handling requirements of 4-Hydrazinyl-2-(methylthio)benzyl chloride have also been subjects of recent investigation. As with many reactive benzyl chloride derivatives, proper storage conditions (typically under inert atmosphere at low temperatures) and handling precautions are essential to maintain compound stability and ensure researcher safety. Recent stability studies have provided more detailed guidelines for its use in various synthetic and biological applications.
Looking forward, the pharmaceutical industry's growing interest in targeted covalent inhibitors suggests that 4-Hydrazinyl-2-(methylthio)benzyl chloride and its derivatives will continue to play a significant role in drug discovery efforts. Its dual functionality as both a synthetic intermediate and a potential pharmacophore positions it as a valuable asset in the medicinal chemist's toolkit. Ongoing research is exploring its incorporation into more complex molecular architectures with improved pharmacokinetic properties and target selectivity.
1804259-78-6 (4-Hydrazinyl-2-(methylthio)benzyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)